Cas no 1402242-76-5 (Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)-)

• Product Name: Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)-
• CAS No: 1402242-76-5
• CID: 2911362
• Update Time: 2025-07-01

Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)-

• Inchi： 1S/C5H7BF3N2.K/c1-4-3-5(6(7,8)9)10-11(4)2;/h3H,1-2H3;/q-1;+1
• InChI Key： UTGDHYVRPZGNNL-UHFFFAOYSA-N
• SMILES： [B+3]([C-]1=NN(C)C(C)=C1)([F-])([F-])[F-].[K+]

Additional information on Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)-

Introduction to Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4)

The compound with the CAS number 1402242-76-5 and the product name Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4) represents a fascinating intersection of coordination chemistry and pharmaceutical innovation. This specialized compound has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. The intricate coordination sphere of this potassium salt, featuring a trifluoromethyl-substituted pyrazole ligand, opens up a myriad of possibilities for designing novel therapeutic agents.

In the realm of coordination chemistry, the Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4) compound stands out for its ability to form stable complexes with various metal ions. These complexes have been explored for their catalytic properties, which could be harnessed in the synthesis of complex organic molecules. The presence of the trifluoromethyl group in the ligand enhances the electron-withdrawing effect, influencing the reactivity and stability of the resulting complexes. This feature has made it a valuable tool in the development of transition metal-catalyzed reactions.

The pharmaceutical relevance of this compound is underscored by its potential as a precursor for drug candidates. The pyrazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents. By incorporating a trifluoromethyl group into this framework, researchers can modulate the metabolic stability and binding affinity of potential drugs. This modification has been shown to improve the pharmacokinetic properties of small molecule inhibitors, making them more effective in vivo.

Recent studies have highlighted the use of Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4) in the development of novel anticancer agents. The ability to form stable metal complexes with this ligand has led to the discovery of new chemotherapeutic compounds that exhibit potent cytotoxic effects against various cancer cell lines. These findings suggest that further exploration of this compound could yield breakthroughs in oncology research.

The synthesis of Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4) involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the trifluoromethyl-substituted pyrazole ligand, followed by its reaction with a suitable borate source to form the desired potassium salt. The reaction conditions are optimized to ensure high yield and purity, which are crucial for subsequent applications.

The structural elucidation of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed insights into the molecular architecture and coordination environment, confirming the identity and purity of the compound. Such structural information is essential for understanding its reactivity and potential applications.

In conclusion, Borate(1-), (1,5-dimethyl-1H-pyrazol-3-yl)trifluoro-, potassium (1:1), (T-4) represents a promising candidate for further research in both coordination chemistry and pharmaceutical science. Its unique structural features and potential therapeutic applications make it a subject of intense interest among researchers worldwide. As synthetic methodologies continue to evolve, it is anticipated that new derivatives and analogs will be developed, expanding its utility in various scientific domains.